Cas no 1346604-16-7 (2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide (>85%))
2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide (>85%) Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Bis-[3-(1-methylpiperidin-4-yl)-1H-indol-5-yl]ethanesulfonic Acid Methylamide
- 2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide (>85%)
- 1H-INDOLE-5-ETHANESULFONAMIDE, N-METHYL-3-(1-METHYL-4-PIPERIDINYL)-.BETA.-(3-(1-METHYL-4-PIPERIDINYL)-1H-INDOL-5-YL)-
- 2,2-Bis-[3-(1-methylpiperidin-4-yl)-1H-indol-5-yl]ethanesulfonic Acid Methylamide (>85%)
- UNII-LGX1697G89
- 1346604-16-7
- 2,2-Bis-(3-(1-methylpiperidin-4-yl)-1H-indol-5-yl)ethanesulfonic acid methylamide
- 1H-Indole-5-ethanesulfonamide, N-methyl-3-(1-methyl-4-piperidinyl)-beta-(3-(1-methyl-4-piperidinyl)-1H-indol-5-yl)-
- Naratriptan impurity
- N-Methyl-2,2-bis(3-(1-methylpiperidin-4-yl)-1H-indol-5-yl)ethanesulfonamide
- N-methyl-2,2-bis[3-(1-methylpiperidin-4-yl)-1H-indol-5-yl]ethane-1-sulfonamide
- Naratriptan hydrochloride impurity, 2,2-bis-(3-(1-methylpiperidin-4-yl)-1H-indol-5-yl)ethanesulfonic acid methylamide- [USP]
- NARATRIPTAN HYDROCHLORIDE IMPURITY, 2,2-BIS-(3-(1-METHYLPIPERIDIN-4-YL)-1H-INDOL-5-YL)ETHANESULFONIC ACID METHYLAMIDE- [USP IMPURITY]
- LGX1697G89
- N-METHYL-2,2-BIS[3-(1-METHYLPIPERIDIN-4-YL)-1H-INDOL-5-YL]ETHANESULFONAMIDE
- Q27282979
-
- Inchi: 1S/C31H41N5O2S/c1-32-39(37,38)20-29(23-4-6-30-25(16-23)27(18-33-30)21-8-12-35(2)13-9-21)24-5-7-31-26(17-24)28(19-34-31)22-10-14-36(3)15-11-22/h4-7,16-19,21-22,29,32-34H,8-15,20H2,1-3H3
- InChI Key: QETQBFGXLWUZIW-UHFFFAOYSA-N
- SMILES: S(CC(C1C=CC2=C(C=1)C(=CN2)C1CCN(C)CC1)C1C=CC2=C(C=1)C(=CN2)C1CCN(C)CC1)(NC)(=O)=O
Computed Properties
- Exact Mass: 547.29809674Da
- Monoisotopic Mass: 547.29809674Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 39
- Rotatable Bond Count: 7
- Complexity: 854
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 92.6Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 766.9±70.0 °C at 760 mmHg
- Flash Point: 417.6±35.7 °C
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide (>85%) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide (>85%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B496500-0.5mg |
2,2-Bis-[3-(1-methylpiperidin-4-yl)-1H-indol-5-yl]ethanesulfonic Acid Methylamide (>85%) |
1346604-16-7 | 0.5mg |
$ 675.00 | 2022-06-07 | ||
| TRC | B496500-1mg |
2,2-Bis-[3-(1-methylpiperidin-4-yl)-1H-indol-5-yl]ethanesulfonic Acid Methylamide (>85%) |
1346604-16-7 | 1mg |
$ 1430.00 | 2023-09-08 | ||
| Biosynth | WDC60416-1 mg |
2,2-Bis-[3-(1-methylpiperidin-4-yl)-1H-indol-5-yl]ethanesulfonic acid methylamide |
1346604-16-7 | 1mg |
$1,680.00 | 2022-12-28 | ||
| TRC | B496500-.5mg |
2,2-Bis-[3-(1-methylpiperidin-4-yl)-1H-indol-5-yl]ethanesulfonic Acid Methylamide (>85%) |
1346604-16-7 | .5mg |
$ 841.00 | 2023-04-18 | ||
| TRC | B496500-5mg |
2,2-Bis-[3-(1-methylpiperidin-4-yl)-1H-indol-5-yl]ethanesulfonic Acid Methylamide (>85%) |
1346604-16-7 | 5mg |
$ 841.00 | 2023-09-08 | ||
| A2B Chem LLC | AX34496-1mg |
N-Methyl-2,2-bis(3-(1-methylpiperidin-4-yl)-1H-indol-5-yl)ethanesulfonamide |
1346604-16-7 | 1mg |
$1407.00 | 2024-01-04 |
2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide (>85%) Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide (>85%)
Comprehensive Overview of 2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide (CAS No. 1346604-16-7)
2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide (CAS No. 1346604-16-7) is a specialized organic compound with a purity of >85%, widely recognized for its unique structural features and potential applications in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, combines a bis-indole core with a methylpiperidinyl moiety and a sulfonic acid methylamide group, making it a subject of interest in drug discovery and molecular design.
The compound's CAS number 1346604-16-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers frequently search for "2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide uses" or "CAS 1346604-16-7 suppliers" to explore its commercial availability and applications. Its structural complexity aligns with current trends in targeted drug delivery and small-molecule therapeutics, areas gaining traction due to advancements in precision medicine.
From a synthetic perspective, the incorporation of both indole and piperidine rings suggests potential bioactivity, as these scaffolds are prevalent in FDA-approved drugs. The sulfonic acid methylamide group enhances solubility, a critical factor in pharmacokinetic optimization. Recent studies highlight its relevance in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies.
Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry to confirm purity and structure. Questions like "How to synthesize 2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide" or "stability of CAS 1346604-16-7" reflect common user queries, emphasizing the need for detailed technical data sheets. Its stability under various pH conditions is particularly scrutinized for formulation development.
In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for such complex molecules. The compound’s structure-activity relationship (SAR) is also a focal point, with computational tools like molecular docking being employed to predict binding affinities. These approaches align with the growing demand for AI-driven drug discovery methodologies.
For industrial applications, CAS 1346604-16-7 is often procured by contract research organizations (CROs) and academic labs working on high-throughput screening. Its role in fluorescence labeling and probe development is another area of exploration, given the indole group’s photophysical properties. Users searching for "buy 2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide" typically seek GMP-grade options for regulatory compliance.
Future research directions may include derivatization to enhance its blood-brain barrier permeability or oral bioavailability, addressing challenges in CNS drug development. Collaborative efforts between chemists and biologists are essential to unlock its full potential, making it a compelling case study in interdisciplinary research.
1346604-16-7 (2,2-Bis-3-(1-methylpiperidin-4-yl)-1H-indol-5-ylethanesulfonic Acid Methylamide (>85%)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)